Solvation of ions. Part VI. Activity coefficients of anions in methanol relative to dimethylformamide

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000220

Abstract

An attempt has been made to estimate semiquantitatively the contribution of hydrogen bonding to the free energy of solvation of anions in methanol. Hydrogen-bonding activity coefficients for some anions in methanol at 25°, relative to a standard state of 1M-solute in dimethylformamide at 25°, have been calculated from rate data, from equilibrium constants, and from the e.m.f. of electrodes, in methanol and in dimethylformamide. Hydrogen-bonding activity coefficients for bromide and iodide ion (ca.× 10–5 and 4 × 10–3, respectively) were obtained from all three sets of data. The association constants for tribromide-ion formation and for tri-iodide formation in dimethylformamide at 25° are 2 × 106 and 6·5 × 106, respectively. A method for calculating differences in the standard electrode potentials of anions in protic and in dipolar aprotic solvents is suggested.

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Journal of the Chemical Society A: Inorganic, Physical, Theoretical
Journal Name：Journal of the Chemical Society A: Inorganic, Physical, Theoretical
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